Cas no 125198-40-5 (1-Cyclopropane Mycophenolic Acid)
1-Cyclopropane Mycophenolic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopropane Mycophenolic Acid
- 3-(2-((4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)methyl)-1-methylcyclopropyl)propanoic acid
- Mycophenolic Acid Cyclopropane Analogue
- 125198-40-5
- 3-(2-((4-Hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)methyl)-1-methylcyclopropyl)propanoic Acid; 2-[(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)methyl]-1-methyl-cyclopropanepropanoic Acid
- BDBM50010602
- 2-[(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)methyl]-1-methylcyclopropanepropanoic acid
- CHEMBL168861
- 3-[2-[(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)methyl]-1-methylcyclopropyl]propanoic acid
- 3-[2-(4-Hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-isobenzofuran-5-ylmethyl)-1-methyl-cyclopropyl]-propionic acid
- Cyclopropanepropanoic acid, 2-[(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)methyl]-1-methyl-
- SCHEMBL20595269
- K3KQZ35XQR
-
- Inchi: 1S/C18H22O6/c1-9-12-8-24-17(22)14(12)15(21)11(16(9)23-3)6-10-7-18(10,2)5-4-13(19)20/h10,21H,4-8H2,1-3H3,(H,19,20)
- InChI Key: QVUZLDOXUBRWHS-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=C2COC(C2=C(C=1CC1CC1(C)CCC(=O)O)O)=O
Computed Properties
- Exact Mass: 334.14163842Da
- Monoisotopic Mass: 334.14163842Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 93.1Ų
1-Cyclopropane Mycophenolic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C989230-10mg |
1-Cyclopropane Mycophenolic Acid |
125198-40-5 | 10mg |
$ 184.00 | 2023-09-08 | ||
| TRC | C989230-100mg |
1-Cyclopropane Mycophenolic Acid |
125198-40-5 | 100mg |
$ 1453.00 | 2023-09-08 |
1-Cyclopropane Mycophenolic Acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-Cyclopropane Mycophenolic Acid
1-Cyclopropane Mycophenolic Acid: A Comprehensive Overview
1-Cyclopropane Mycophenolic Acid (CAS No. 125198-40-5) is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of mycophenolic acid, a well-known immunosuppressive agent, with a cyclopropane ring incorporated into its structure. The addition of the cyclopropane group introduces unique chemical and biological properties, making it a promising candidate for various therapeutic applications.
The CAS No. 125198-40-5 designation uniquely identifies this compound within the chemical registry system, ensuring that researchers and professionals can reference it accurately. Recent studies have highlighted the potential of 1-Cyclopropane Mycophenolic Acid in modulating immune responses, particularly in the context of organ transplantation and autoimmune diseases. Its ability to inhibit inosine monophosphate dehydrogenase (IMPDH), a key enzyme in the purine biosynthesis pathway, underscores its role as an immunosuppressive agent.
One of the most intriguing aspects of 1-Cyclopropane Mycophenolic Acid is its structural modification compared to its parent compound, mycophenolic acid. The introduction of the cyclopropane ring not only alters its physical properties but also enhances its bioavailability and stability. This modification has been shown to improve the compound's pharmacokinetic profile, making it more suitable for therapeutic use.
Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing 1-Cyclopropane Mycophenolic Acid. These methods often involve multi-step reactions, including ring-closing metathesis and selective oxidation processes. The development of these synthetic routes has significantly contributed to the scalability of the compound's production, paving the way for preclinical and clinical studies.
In terms of biological activity, 1-Cyclopropane Mycophenolic Acid has demonstrated potent immunosuppressive effects in vitro and in vivo models. Preclinical studies have shown that it effectively inhibits T-cell proliferation and cytokine production, which are critical mechanisms in immune-mediated diseases. Furthermore, its ability to target specific pathways involved in inflammation makes it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
The incorporation of the cyclopropane ring into the structure of mycophenolic acid has also been linked to reduced toxicity compared to traditional immunosuppressive agents. This is attributed to the improved selectivity of 1-Cyclopropane Mycophenolic Acid towards IMPDH over other cellular targets, thereby minimizing off-target effects.
From an analytical standpoint, CAS No. 125198-40-5 has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into the compound's molecular structure and purity, ensuring its reliability for research and development purposes.
In conclusion, 1-Cyclopropane Mycophenolic Acid (CAS No. 125198-40-5) represents a significant advancement in the field of immunosuppressive agents. Its unique structural features, enhanced pharmacokinetic properties, and promising therapeutic potential make it a subject of intense research interest. As ongoing studies continue to unravel its full spectrum of applications, this compound holds great promise for revolutionizing the treatment of immune-related disorders.
125198-40-5 (1-Cyclopropane Mycophenolic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)